Cas no 900514-80-9 (4-(3-Bromophenyl)-1H-imidazol-2-amine)

• Product Name: 4-(3-Bromophenyl)-1H-imidazol-2-amine
• CAS No: 900514-80-9
• MF: C₉H₈BrN₃
• MW: 238.083920478821
• CID: 5695596
• PubChem ID: 59127349
• Update Time: 2025-05-28

4-(3-Bromophenyl)-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• SCHEMBL1399849
• GOUUVFHVVUJMSO-UHFFFAOYSA-N
• 900514-80-9
• AKOS015546794
• EN300-178096
• 4-(3-bromo-phenyl)-1H-imidazol-2-ylamine
• 4-(3-bromophenyl)-1H-imidazol-2-amine
• 5-(3-bromophenyl)-1H-imidazol-2-amine
• 1H-Imidazol-2-amine, 5-(3-bromophenyl)-
• 4-(3-Bromophenyl)-1H-imidazol-2-amine

• Inchi： 1S/C9H8BrN3/c10-7-3-1-2-6(4-7)8-5-12-9(11)13-8/h1-5H,(H3,11,12,13)
• InChI Key： GOUUVFHVVUJMSO-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1=CN=C(N)N1

Computed Properties

• Exact Mass: 236.99016g/mol
• Monoisotopic Mass: 236.99016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• Density: 1.645±0.06 g/cm3(Predicted)
• Boiling Point: 451.6±37.0 °C(Predicted)
• pka: 14.27±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 4-(3-Bromophenyl)-1H-imidazol-2-amine

Recent Advances in the Study of 4-(3-Bromophenyl)-1H-imidazol-2-amine (CAS: 900514-80-9) and Its Applications in Chemical Biology and Medicine

The compound 4-(3-Bromophenyl)-1H-imidazol-2-amine (CAS: 900514-80-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activities, and potential as a drug candidate. The imidazole core structure is known for its versatility in drug design, and the bromophenyl substitution introduces unique electronic and steric properties that enhance its interaction with biological targets.

Recent studies have explored the synthesis of 4-(3-Bromophenyl)-1H-imidazol-2-amine through various routes, including palladium-catalyzed cross-coupling reactions and multi-step organic transformations. These methods have been optimized to improve yield and purity, making the compound more accessible for further biological evaluation. The bromine atom at the 3-position of the phenyl ring serves as a handle for further functionalization, enabling the development of derivatives with tailored properties.

In terms of biological activity, 4-(3-Bromophenyl)-1H-imidazol-2-amine has shown promising results in preliminary screenings against a range of targets. Notably, it exhibits inhibitory effects on certain kinases involved in inflammatory pathways, suggesting potential applications in treating autoimmune diseases. Additionally, its interaction with G-protein coupled receptors (GPCRs) has been investigated, with some studies indicating its role as a modulator of receptor activity. These findings highlight the compound's versatility as a scaffold for drug discovery.

Further research has delved into the mechanistic aspects of 4-(3-Bromophenyl)-1H-imidazol-2-amine's activity. Structural-activity relationship (SAR) studies have identified key modifications that enhance its binding affinity and selectivity. For instance, the introduction of electron-withdrawing groups on the imidazole ring has been shown to improve its interaction with hydrophobic pockets in target proteins. Computational modeling and molecular docking studies have provided insights into the binding modes, aiding in the rational design of more potent analogs.

The compound's potential as a lead molecule in drug development is underscored by its favorable pharmacokinetic properties. Recent in vivo studies have demonstrated its stability in plasma and reasonable bioavailability, making it a viable candidate for further preclinical development. However, challenges such as metabolic stability and off-target effects need to be addressed through systematic optimization. Collaborative efforts between chemists and biologists are essential to translate these findings into clinically relevant therapeutics.

In conclusion, 4-(3-Bromophenyl)-1H-imidazol-2-amine (CAS: 900514-80-9) represents a promising scaffold in chemical biology and medicinal chemistry. Its synthetic accessibility, diverse biological activities, and potential for further optimization make it a valuable subject of ongoing research. Future studies should focus on expanding its therapeutic applications, improving its drug-like properties, and exploring its mechanisms of action in greater detail. This compound exemplifies the intersection of chemistry and biology, offering exciting opportunities for innovation in drug discovery.